(3S,4R)-tert-butyl 3-amino-4-fluoropiperidine-1-carboxylate
Overview
Description
“(3S,4R)-tert-Butyl 3-amino-4-fluoropiperidine-1-carboxylate” is a synthetic compound that belongs to the class of piperidine-based derivatives. It has a CAS Number of 1290191-73-9 .
Molecular Structure Analysis
The molecular formula of this compound is C10H19FN2O2 . The molecular weight is 218.27 .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3 . The boiling point is 285.6±40.0 ºC (760 mmHg) . It should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Metallation of π-Deficient Heteroaromatic Compounds
A study by Marsais and Quéguiner (1983) explores the metallation of π-deficient heterocyclic compounds, highlighting significant developments in this research area. The study focuses on the regioselectivity of 3-fluoropyridine metallation, emphasizing the influence of various reaction parameters. The results provide insights into optimizing conditions for producing disubstituted pyridines, which are crucial intermediates in organic synthesis and pharmaceutical chemistry (Marsais & Quéguiner, 1983).
Synthetic Phenolic Antioxidants and Environmental Occurrence
Liu and Mabury (2020) review the occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), such as 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4-di-tert-butyl-phenol (DBP). This research is relevant to understanding the environmental and health impacts of compounds structurally related to tert-butylated phenols, which share functional groups with the subject compound (Liu & Mabury, 2020).
Three-Phase Partitioning in Bioseparation Processes
Yan et al. (2018) discuss the application of three-phase partitioning (TPP) as a nonchromatographic bioseparation technology. TPP has been employed for the extraction, separation, and purification of bioactive molecules, which can be relevant for compounds like "(3S,4R)-tert-butyl 3-amino-4-fluoropiperidine-1-carboxylate" in the context of purifying intermediates or final products in pharmaceutical applications (Yan et al., 2018).
Spin Label Amino Acid TOAC in Peptide Studies
Schreier et al. (2012) review the use of the spin label amino acid TOAC in peptide studies, emphasizing its utility in analyzing peptide backbone dynamics and secondary structure. This research could be relevant for the design and study of peptides incorporating fluorinated piperidine moieties for enhanced stability or specificity in biological systems (Schreier et al., 2012).
Fluorinated Alternatives in Environmental and Commercial Products
Wang et al. (2013) discuss the transition to fluorinated alternatives in various industrial and commercial applications, highlighting the need for risk assessment and management of these chemicals. This review could provide context for the environmental implications of manufacturing and using fluorinated compounds, including those related to "this compound" (Wang et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (3S,4R)-3-amino-4-fluoropiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-7(11)8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVHJEFDRBTZVEL-SFYZADRCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401133381 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3S,4R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401133381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1290191-73-9 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3S,4R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1290191-73-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3S,4R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401133381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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